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Compound of Interest

Compound Name: 2'-lodoacetophenone

Cat. No.: B1295891

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2'-lodoacetophenone,
a halogenated aromatic ketone utilized in various synthetic organic chemistry applications,
including the synthesis of indene derivatives.[1] Due to its hazardous properties, strict
adherence to safety protocols is imperative to ensure the well-being of laboratory personnel
and the integrity of research.

Hazard Identification and Classification

2'-lodoacetophenone is classified as a hazardous substance. It is harmful if swallowed or
inhaled, causes skin irritation, and can lead to serious eye irritation.[2][3] It may also cause
respiratory irritation.[2][3][4]

GHS Hazard Statements:

H302: Harmful if swallowed[2][4][5]

H315: Causes skin irritation[2][4][5][6]

H319: Causes serious eye irritation[2][4][5][6]

H332: Harmful if inhaled[2]

H335: May cause respiratory irritation[2][4][5]
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Signal Word: Warning[2][5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2'-lodoacetophenone is provided in
the table below.

Property Value

Molecular Formula C8H7IO[4][7]

Molecular Weight 246.05 g/mol [1][41[7]
Appearance Clear yellow liquid[8]
Density 1.72 g/mL at 25 °C[1][9]
Refractive Index n20/D 1.618[1][9]

Flash Point Not applicable[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risks.
Handling:
» Always work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[1][3][5]

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][5]
e Wash hands thoroughly after handling.[3][5]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3][5]

Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

o Protect from light.[3]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential for minimizing exposure.

Control Parameter Recommendation

Use only outdoors or in a well-ventilated area.
Engineering Controls Ensure eyewash stations and safety showers

are close to the workstation location.[3][5]

Wear safety glasses with side-shields or
Eye/Face Protection chemical goggles. Use a face shield where
splashing is possible.[3][10]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and clothing to prevent skin exposure.[3]
[10]

If ventilation is inadequate, use a NIOSH-
) ) approved respirator with an appropriate
Respiratory Protection _ _
cartridge. A dust mask (type N95) is

recommended for handling the solid form.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[2][3][5]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash it before reuse.
If skin irritation occurs, get medical
advice/attention.[2][3][5]

Remove person to fresh air and keep
comfortable for breathing. If not breathing, give

Inhalation o o ]
artificial respiration. Call a poison center or
doctor/physician if you feel unwell.[2][3][5]
Do NOT induce vomiting. Rinse mouth. Call a
Ingestion poison center or doctor/physician immediately if

you feel unwell.[2][3]

Fire and Explosion Hazard Data

2'-lodoacetophenone is not classified as a flammable liquid.

o Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[2]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen iodide.[3][10]

o Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][5][10]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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+ Personal Precautions: Ensure adequate ventilation.[3] Evacuate unnecessary personnel.
Wear appropriate personal protective equipment.[5]

+ Environmental Precautions: Prevent the material from entering drains or waterways.[3][5]

e Containment and Cleanup: For liquid spills, absorb with an inert material (e.g., sand, silica
gel, universal binder) and place in a suitable, closed container for disposal.[3] For solid spills,
sweep up and shovel into a suitable container for disposal.[10]

Visual Guides

The following diagrams illustrate key safety workflows.

Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1295891?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/540676
https://static.cymitquimica.com/products/AC/pdf/sds-39313.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Iodoacetophenone
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://www.tcichemicals.com/OP/en/p/I0689
https://www.tcichemicals.com/OP/en/p/I0689
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7291551_EN.htm
https://www.chemsrc.com/en/cas/2142-70-3_896498.html
https://www.fishersci.com/store/msds?partNumber=AC278890050&countryCode=US&language=en
https://www.benchchem.com/product/b1295891#safety-and-handling-precautions-for-2-iodoacetophenone
https://www.benchchem.com/product/b1295891#safety-and-handling-precautions-for-2-iodoacetophenone
https://www.benchchem.com/product/b1295891#safety-and-handling-precautions-for-2-iodoacetophenone
https://www.benchchem.com/product/b1295891#safety-and-handling-precautions-for-2-iodoacetophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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